molecular formula C19H16ClN3O4 B2524465 5-({5-[(4-Chlorophenyl)methyl]-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl}amino)-2-hydroxybenzoic acid CAS No. 952002-49-2

5-({5-[(4-Chlorophenyl)methyl]-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl}amino)-2-hydroxybenzoic acid

Cat. No. B2524465
CAS RN: 952002-49-2
M. Wt: 385.8
InChI Key: NIYMSKKRKVIPQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-({5-[(4-Chlorophenyl)methyl]-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl}amino)-2-hydroxybenzoic acid , also known by its systematic name, is a synthetic compound with the following chemical formula: C15H11ClN2O3S . It belongs to the class of thienopyrimidine derivatives.

Scientific Research Applications

Synthesis of Heterocycles

The reaction of certain perchlorate compounds with active methylenes leads to the formation of various heterocycles, including pyrimidinone and thiazole derivatives. This synthesis route could potentially apply to similar compounds, indicating a method for developing diverse chemical entities with varied biological activities (Shibuya, 1984).

Antimicrobial Agents

Compounds derived from 5-(4-Chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole have been explored for their antimicrobial properties. The synthesis of formazans from a Mannich base of this compound showed moderate activity against various bacterial and fungal strains. This highlights the potential of structurally similar compounds in developing new antimicrobial agents (Sah et al., 2014).

Antioxidant Ability

The synthesis of derivatives containing specific structural motifs, such as 1,3,4-oxadiazoles with antioxidant properties, suggests the utility of complex compounds in scavenging free radicals and acting as potential antioxidants. This property is significant for compounds aimed at mitigating oxidative stress-related diseases (Ali, 2015).

Anticancer and Antimicrobial Activity

Novel pyrazole derivatives, including those with triazolyl-benzimidazole moieties, have been synthesized and evaluated for their antimicrobial and anticancer activities. These compounds, through their structural complexity, have shown promising results against various cancer cell lines and microbial strains, indicating the potential research applications of similar compounds in therapeutic agent development (Hafez et al., 2016).

Crystal Structures and Intermolecular Interactions

The study of crystal structures and intermolecular interactions of compounds with similar chemical frameworks provides insights into their stability, reactivity, and potential for forming complexes with other molecules. Such investigations are crucial for the development of drugs and materials with desired physical and chemical properties (Karayel et al., 2015).

Future Directions

: Sigma-Aldrich Product Page

properties

IUPAC Name

5-[[5-[(4-chlorophenyl)methyl]-4-methyl-6-oxo-1H-pyrimidin-2-yl]amino]-2-hydroxybenzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H16ClN3O4/c1-10-14(8-11-2-4-12(20)5-3-11)17(25)23-19(21-10)22-13-6-7-16(24)15(9-13)18(26)27/h2-7,9,24H,8H2,1H3,(H,26,27)(H2,21,22,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NIYMSKKRKVIPQR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=O)NC(=N1)NC2=CC(=C(C=C2)O)C(=O)O)CC3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H16ClN3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

385.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-({5-[(4-Chlorophenyl)methyl]-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl}amino)-2-hydroxybenzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.